Cas no 1958100-97-4 (2,6-Diaza-spiro[3.4]octan-7-one toluene-4-sulfonic acid salt)

• Product Name: 2,6-Diaza-spiro[3.4]octan-7-one toluene-4-sulfonic acid salt
• CAS No: 1958100-97-4
• MF: C₁₃H₁₈N₂O₄S
• MW: 298.358022212982
• MDL: MFCD29042820
• CID: 4631943
• PubChem ID: 121237795
• Update Time: 2025-05-19

2,6-Diaza-spiro[3.4]octan-7-one toluene-4-sulfonic acid salt Chemical and Physical Properties

Names and Identifiers

• 2,6-Diaza-spiro[3.4]octan-7-one toluene-4-sulfonic acid salt
• 2,6-Diazaspiro[3.4]octan-7-one 4-methylbenzenesulfonate
• 2,6-diazaspiro[3.4]octan-7-one;4-methylbenzenesulfonic acid
• SB34878
• 2,6-Diazaspiro[3.4]octan-7-one toluenesulfonic acid salt
• 2,6-Diazaspiro[3.4]octan-7-one Toluene-4-sulfonic acid salt
• 2,6-DIAZASPIRO[3.4]OCTAN-7-ONE; PARA-TOLUENE SULFONATE
• MFCD29042820
• AS-36761
• 1958100-97-4
• AKOS030529226
• 2,6-Diazaspiro[3.4]octan-7-one4-methylbenzenesulfonate
• SCHEMBL21273921
• C13H18N2O4S
• CS-0159439

• MDL： MFCD29042820
• Inchi： 1S/C7H8O3S.C6H10N2O/c1-6-2-4-7(5-3-6)11(8,9)10;9-5-1-6(4-8-5)2-7-3-6/h2-5H,1H3,(H,8,9,10);7H,1-4H2,(H,8,9)
• InChI Key： UPALRTYMDUQVSC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O=C1CC2(CN1)CNC2

Computed Properties

• Exact Mass: 298.09872823g/mol
• Monoisotopic Mass: 298.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 358
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104

Additional information on 2,6-Diaza-spiro[3.4]octan-7-one toluene-4-sulfonic acid salt

Introduction to 2,6-Diaza-spiro[3.4]octan-7-one toluene-4-sulfonic acid salt (CAS No. 1958100-97-4)

2,6-Diaza-spiro[3.4]octan-7-one toluene-4-sulfonic acid salt is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 1958100-97-4, belongs to a class of spirocyclic compounds that exhibit intriguing molecular architecture, making it a subject of interest for researchers exploring novel synthetic pathways and biological activities.

The molecular structure of 2,6-Diaza-spiro[3.4]octan-7-one toluene-4-sulfonic acid salt features a spirocyclic core, which is a fused ring system consisting of two heterocyclic rings connected by a single atom. In this case, the spirocyclic system comprises an eight-membered ring that includes two nitrogen atoms, contributing to its 2,6-diaza designation. The presence of a ketone group at the 7-position and a toluene-4-sulfonic acid salt moiety further enhances its chemical reactivity and solubility characteristics.

One of the most compelling aspects of this compound is its potential as a chiral building block in organic synthesis. The spirocyclic framework provides a rigid scaffold that can be modified at various positions, allowing for the introduction of diverse functional groups. This flexibility makes it particularly useful in the development of enantiomerically pure compounds, which are often essential for pharmaceutical applications where stereochemistry plays a critical role in efficacy and safety.

Recent studies have highlighted the utility of 2,6-Diaza-spiro[3.4]octan-7-one toluene-4-sulfonic acid salt in the synthesis of bioactive molecules. Researchers have demonstrated its role as an intermediate in the preparation of complex heterocycles, which are prevalent in many biologically active natural products and drug candidates. The spirocyclic core can serve as a scaffold for constructing more intricate structures, enabling the exploration of novel pharmacophores.

The toluene-4-sulfonic acid salt moiety in the compound's name indicates the presence of a sulfonate group attached to a toluene ring. This functional group not only enhances the solubility of the compound in polar solvents but also introduces additional reactivity sites that can be exploited in synthetic transformations. Sulfonate groups are well-known for their ability to participate in various chemical reactions, including nucleophilic substitutions and metal coordination, making them valuable tools in medicinal chemistry.

In the realm of drug discovery, 2,6-Diaza-spiro[3.4]octan-7-one toluene-4-sulfonic acid salt has been investigated for its potential biological activities. While specific applications are still under exploration, preliminary studies suggest that derivatives of this compound may exhibit properties relevant to areas such as anti-inflammatory and anticancer therapies. The nitrogen-rich spirocyclic structure is particularly interesting because nitrogen-containing heterocycles are frequently found in biologically active compounds.

The synthesis of 2,6-Diaza-spiro[3.4]octan-7-one toluene-4-sulfonic acid salt involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The spirocyclic core is typically constructed through cyclization reactions, often involving diazotized intermediates or other nitrogen-containing precursors. The introduction of the ketone group and subsequent sulfonation steps further refine the molecular structure.

From an industrial perspective, the production of 2,6-Diaza-spiro[3.4]octan-7-one toluene-4-sulfonic acid salt must adhere to stringent quality control measures to ensure consistency and reliability for research applications. Manufacturers must carefully monitor reaction conditions, including temperature, pressure, and solvent selection, to minimize side reactions and impurities. Additionally, purification techniques such as crystallization or chromatography are employed to isolate the desired product in high purity.

The growing interest in 2,6-Diaza-spiro[3.4]octan-7-one toluene-4-sulfonic acid salt underscores its significance as a versatile intermediate in modern chemical synthesis. As research continues to uncover new applications for this compound, it is likely that its role in pharmaceutical development will expand further. The combination of its unique structural features and functional diversity makes it a valuable asset for chemists and biologists alike.

In conclusion,2,6-Diaza-spiro[3.4]octan-7-one toluene-4-sulfonic acid salt (CAS No. 1958100-97-4) represents an exciting frontier in chemical research with potential implications for drug discovery and synthetic chemistry. Its complex architecture and functionalizable sites offer opportunities for innovation across multiple disciplines within the life sciences industry.